![molecular formula C18H20N2O6 B1237597 methyl (2S,4R,5S,6S)-6-[3-(cyanomethyl)-4-methoxyindol-1-yl]-4,5-dihydroxyoxane-2-carboxylate](/img/structure/B1237597.png)
methyl (2S,4R,5S,6S)-6-[3-(cyanomethyl)-4-methoxyindol-1-yl]-4,5-dihydroxyoxane-2-carboxylate
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Overview
Description
methyl (2S,4R,5S,6S)-6-[3-(cyanomethyl)-4-methoxyindol-1-yl]-4,5-dihydroxyoxane-2-carboxylate is a natural product found in Actinomadura with data available.
Scientific Research Applications
Chiral Building Blocks for Prostanoids
- Research Focus : Synthesis and carbocyclization of chiral oxabicycloheptane derivatives, which are key intermediates in the synthesis of prostaglandins, a class of compounds with significant biological activity. One of these intermediates includes methyl (Z)-3-[(2R,3R,4S,5S)-5-(2-methoxy-2-oxoethyl)-3,4-(isopropylidenedioxy)tetrahydrofuran-2-yl]-prop-2-enoate, a compound closely related to the requested molecule (Valiullina et al., 2019).
New Triazafulvalene System
- Research Focus : Synthesis of new heterocyclic compounds, including derivatives of methyl (E)-4-(2-methoxy-1-methyl-5-oxo-1H-imidazol-4(5H)-ylidene)-5-oxo-1-phenyl-4,5-dihydro-1H-pyrrole-3-carboxylates. This study contributes to the development of novel organic compounds with potential applications in materials science and pharmaceutical chemistry (Uršič et al., 2010).
Oxygenated Cyclohexenone Derivatives from Fungi
- Research Focus : Isolation and characterization of oxygenated cyclohexenone derivatives from endophytic fungi. These compounds, including (4S,5S,6S)-5,6-epoxy-4-hydroxy-3-methoxy-5-methyl-cyclohex-2-en-1-one, have shown potential biological activities, such as antimicrobial and phytotoxic properties (Shiono et al., 2005).
Palladium-Catalyzed Oxidative Cyclization-Alkoxycarbonylation
- Research Focus : A study on the catalytic reaction of 4-yn-1-ones to yield various heterocyclic derivatives. This process highlights the potential of palladium catalysis in organic synthesis, creating a range of compounds with potential applications in drug development and materials science (Bacchi et al., 2005).
Synthesis of 1H-Indole-2-carboxylates
- Research Focus : Development of synthetic routes to methyl 2-(cyanomethyl)-2,3-dihydro-1H-indole-2-carboxylates, highlighting the versatility and importance of indole derivatives in medicinal chemistry and drug discovery (Lim et al., 2007).
properties
Molecular Formula |
C18H20N2O6 |
---|---|
Molecular Weight |
360.4 g/mol |
IUPAC Name |
methyl (2S,4R,5S,6S)-6-[3-(cyanomethyl)-4-methoxyindol-1-yl]-4,5-dihydroxyoxane-2-carboxylate |
InChI |
InChI=1S/C18H20N2O6/c1-24-13-5-3-4-11-15(13)10(6-7-19)9-20(11)17-16(22)12(21)8-14(26-17)18(23)25-2/h3-5,9,12,14,16-17,21-22H,6,8H2,1-2H3/t12-,14+,16+,17+/m1/s1 |
InChI Key |
HTFYSSZLIDVAIP-QCPWZWHMSA-N |
Isomeric SMILES |
COC1=CC=CC2=C1C(=CN2[C@@H]3[C@H]([C@@H](C[C@H](O3)C(=O)OC)O)O)CC#N |
SMILES |
COC1=CC=CC2=C1C(=CN2C3C(C(CC(O3)C(=O)OC)O)O)CC#N |
Canonical SMILES |
COC1=CC=CC2=C1C(=CN2C3C(C(CC(O3)C(=O)OC)O)O)CC#N |
synonyms |
methyl-(3-cyanomethyl-4-methoxyindole-1-yl-N-(4-deoxy-alpha lyxo-hexopyranoside))uronate SF 2140 SF-2140 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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